Cas no 16984-36-4 (a-4-(b-D-Galactosido)-D-glucose)

• Product Name: a-4-(b-D-Galactosido)-D-glucose
• CAS No: 16984-36-4
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 905208
• Update Time: 2025-10-30

a-4-(b-D-Galactosido)-D-glucose Chemical and Physical Properties

Names and Identifiers

• 4-O-A-D-GLUCOPYRANOSYL-D-GLUCOPYRANOSE
• galactosyl-β-(1->4)-glucose
• D-Glucopyranose, 4-O-a-D-glucopyranosyl- (8CI, 9CI)
• maltose
• D-(+)-Maltose
• D-Maltose
• Maltobiose
• Malzzucker
• Cextromaltose
• alpha-Malt sugar
• Malt sugar
• 4-O-alpha-D-glucopyranosyl-D-glucopyranose
• alpha-D-Glcp-(1->4)-D-Glcp
• 4-(alpha-D-Glucosido)-D-glucose
• Maltodiose
• Finetose
• Sunmalt
• Finetose F
• Sunmalt S
• alpha-D-glucopyranosyl-(1->4)-D-glucopyranose
• 4-(alpha-D-Glucopyranosido)-alpha-glucopyranose
• 4-O-alpha-D-Glucopyranosyl-D-glucose
• alpha-D-glucopyranosyl-(1->4)-D-glucose
• 1-alpha-D-Glucopyranosyl-4-alpha-D-glucopyranose
• (2R,3S,4S,5R,
• a-4-(b-D-Galactosido)-D-glucose

• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11?,12-/m1/s1
• InChI Key： GUBGYTABKSRVRQ-PICCSMPSSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.11621151 g/mol
• Monoisotopic Mass: 342.11621151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190
• Molecular Weight: 342.30

Experimental Properties

• Melting Point: 102-103 °C
• Solubility: 780000mg/L (at 20 °C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on a-4-(b-D-Galactosido)-D-glucose

Introduction to a-4-(β-D-Galactosido)-D-glucose (CAS No. 16984-36-4)

a-4-(β-D-Galactosido)-D-glucose, chemically designated as 4-O-α-D-galactopyranosyl-D-glucose, is a well-characterized glycoside with significant implications in the fields of carbohydrate chemistry, pharmaceutical research, and biotechnology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 16984-36-4, belongs to the class of disaccharides and exhibits a distinctive structural configuration that imparts unique biological and chemical properties. The presence of a β-galactoside linkage at the fourth carbon position of glucose distinguishes it from other glycosidic derivatives and makes it a subject of extensive study in synthetic chemistry and molecular biology.

The synthesis and characterization of a-4-(β-D-Galactosido)-D-glucose have been extensively explored in academic and industrial research settings. The compound is typically synthesized through enzymatic or chemical glycosylation methods, which allow for precise control over the stereochemistry of the glycosidic bond. Enzymatic approaches, particularly those involving glycosyltransferases, have gained prominence due to their high specificity and mild reaction conditions. These methods not only enhance yield but also minimize the formation of undesired isomers, making them ideal for producing high-purity a-4-(β-D-Galactosido)-D-glucose for further applications.

Recent advancements in glycoscience have highlighted the role of a-4-(β-D-Galactosido)-D-glucose in modulating biological pathways and its potential as a pharmacological agent. The β-galactoside moiety is a common motif in many natural glycoproteins, glycolipids, and polysaccharides, which are integral to various cellular processes such as cell adhesion, signal transduction, and immune recognition. By studying a-4-(β-D-Galactosido)-D-glucose, researchers aim to unravel the structural-functional relationships within these complex biomolecules.

In pharmaceutical applications, a-4-(β-D-Galactosido)-D-glucose has been investigated for its potential role as an intermediate in the development of therapeutic agents targeting diseases associated with aberrant glycosylation. For instance, modifications in glycan structures have been linked to various pathological conditions, including cancer and inflammatory disorders. The ability to precisely modify or mimic natural glycosidic linkages offers a promising strategy for designing novel drugs that can interfere with disease-causing pathways. Additionally, a-4-(β-D-Galactosido)-D-glucose has been explored as a substrate or inhibitor in enzymatic assays, providing insights into the mechanisms of glycoside hydrolases and transferases.

The structural complexity of a-4-(β-D-Galactosido)-D-glucose also makes it a valuable tool in synthetic chemistry. Its unique stereochemistry allows for the development of chiral building blocks that can be incorporated into more complex molecules during drug design. Furthermore, the compound's stability under various chemical conditions makes it suitable for use in multi-step syntheses where maintaining functional group integrity is crucial. These attributes have positioned a-4-(β-D-Galactosido)-D-glucose as a cornerstone in the synthesis of structurally diverse carbohydrates and their derivatives.

From a biotechnological perspective, the production of a-4-(β-D-Galactosido)-D-glucose has been optimized through metabolic engineering strategies. By introducing genes encoding relevant glycosyltransferases into microbial hosts such as *Escherichia coli* or *Saccharomyces cerevisiae*, researchers have achieved efficient bioproduction of this compound. These microbial systems offer scalable and cost-effective solutions for synthesizing complex carbohydrates, which are otherwise challenging to produce via traditional chemical methods. Such advancements are particularly relevant in industries where large quantities of high-purity carbohydrates are required for applications ranging from food additives to pharmaceuticals.

The analytical characterization of a-4-(β-D-Galactosido)-D-glucose has been refined through modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure, conformation, and dynamics of the compound. NMR spectroscopy, particularly 1H NMR and 13C NMR combined with 2D techniques like COSY and HSQC, has been instrumental in elucidating the connectivity and stereochemistry of the glycosidic bond. Mass spectrometry offers high sensitivity and specificity for detecting intact molecules as well as their fragmentation patterns, aiding in structural confirmation.

X-ray crystallography provides atomic-level resolution of the molecular structure, revealing subtle details about hydrogen bonding networks, solvation effects, and conformational preferences. These structural insights are critical for understanding how a-4-(β-D-Galactosido)-D-glucose interacts with other biomolecules or enzymes. For instance, knowledge gained from crystal structures can guide the design of enzyme inhibitors or substrates with improved binding affinity and specificity.

The impact of a-4-(β-D-Galactosido)-D-glucose extends beyond basic research into applied sciences. In food science, derivatives of this compound have been explored as prebiotics or dietary fibers due to their ability to modulate gut microbiota composition. Prebiotics are non-digestible food ingredients that beneficially affect host health by selectively stimulating the growth and activity of beneficial gut bacteria. The β-galactoside linkage in a-4-(β-D-Galactosido)-D-glucose makes it a potential candidate for enhancing nutritional value by promoting fermentation-resistant oligosaccharides that reach the colon intact.

Moreover, a-4-(β-D-Galactosido)-D-glucose has found applications in material science as a component in hydrogels or biomedical polymers. Hydrogels based on carbohydrate polymers exhibit unique properties such as biocompatibility, water absorption capacity, and tunable mechanical strength. These characteristics make them suitable for use in drug delivery systems, wound dressings, and tissue engineering scaffolds. The incorporation of a-4-(β-D-Galactosido)-D-glucose into these materials can enhance their functionality by providing specific recognition sites for biological interactions or improving their stability under physiological conditions.

In conclusion,a-4-(β-D-Galactosido)-D-glucose (CAS No. 16984-36-4) represents a fascinating compound with broad implications across multiple scientific disciplines. Its synthesis via enzymatic or chemical methods remains an active area of research due to its structural complexity and functional versatility. The compound's role in modulating biological pathways underscores its potential as a pharmacological agent or diagnostic tool, while its applications in biotechnology highlight its importance as a building block for more complex molecules.

As advancements continue to emerge, particularly those related to synthetic biology and glycotechnology,the significancea-4(β-D-Galactosid-D-glucose,
will undoubtedly expand further, driving innovation across pharmaceuticals, materials science,and biotechnology.
Its multifaceted utility ensures that it will remain at, , forefront, ,of scientific exploration, ,for years, ,to come.